Methyl 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate

• Molecular Formula: C18H18ClNO4
• Molecular Weight: 347.8 g/mol
• IUPAC Name: methyl 2-[[2-(4-chlorophenoxy)-2-methylpropanoyl]amino]benzoate
• InChI: InChI=1S/C18H18ClNO4/c1-18(2,24-13-10-8-12(19)9-11-13)17(22)20-15-7-5-4-6-14(15)16(21)23-3/h4-11H,1-3H3,(H,20,22)
• InChI Key: XYXQTZHNFYXNHN-UHFFFAOYSA-N
• SMILES: CC(C)(C(=O)NC1=CC=CC=C1C(=O)OC)OC2=CC=C(C=C2)Cl

Description

Methyl 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate, also known as Methyl 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate, is a chemical compound that has been widely studied due to its potential application in scientific research. This compound is used in various fields of research, including biochemistry, pharmacology, and physiology.

Mechanism Of Action

The mechanism of action of Methyl 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate is not fully understood. However, studies have shown that this compound interacts with certain proteins in the body, leading to changes in their activity. This can result in various biochemical and physiological effects.

Biochemical And Physiological Effects

Methyl 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. This can lead to an increase in the levels of acetylcholine in the body, which can have various physiological effects.

Advantages And Limitations For Lab Experiments

One advantage of using Methyl 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using this compound is its potential toxicity. Studies have shown that high doses of Methyl 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate can be toxic to cells, which can affect the results of experiments.

Future Directions

There are several future directions for the research on Methyl 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate. One area of interest is the development of new drugs that target the proteins that interact with this compound. Another area of interest is the investigation of the potential therapeutic applications of this compound in the treatment of various diseases, including Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of Methyl 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate and its effects on the body.

Synthesis Methods

The synthesis of Methyl 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate involves the reaction of 4-chlorophenol with 2-methyl-2-(4-chlorophenoxy)propanoic acid in the presence of thionyl chloride. The resulting product is then reacted with 2-aminobenzoic acid in the presence of triethylamine to form Methyl 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate.

Scientific Research Applications

Methyl 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate has been widely used in scientific research due to its potential application in various fields. In biochemistry, this compound is used to study the interaction between proteins and ligands. In pharmacology, Methyl 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate 2-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzoate is used to investigate the mechanisms of action of various drugs. In physiology, this compound is used to study the effects of different chemicals on the body.